3-Ethyl-7-methylindoline-2-one

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3-ethyl-7-methyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C11H13NO/c1-3-8-9-6-4-5-7(2)10(9)12-11(8)13/h4-6,8H,3H2,1-2H3,(H,12,13)
• InChI Key: CPUPPBRFLFMXGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2=CC=CC(=C2NC1=O)C

Description

3-Ethyl-7-methylindoline-2-one is a heterocyclic compound belonging to the indoline class, characterized by a bicyclic structure comprising a benzene ring fused to a five-membered nitrogen-containing ring. The molecule features an ethyl substituent at position 3 and a methyl group at position 6. The substituents at positions 3 and 7 likely influence its physicochemical properties, such as solubility, stability, and reactivity, as well as biological activity .

Comparison with Similar Compounds

Structural Analogs in the Indoline Class

The evidence highlights several indoline derivatives with substituents at positions 3 and 7, enabling a comparative analysis:

Key Observations:

Substituent Effects on Reactivity: The ethyl group in 3-Ethyl-7-methylindoline-2-one is less polar than the amino group in 3-Amino-7-isopropylindoline-2-one , which may reduce solubility in polar solvents but enhance lipid membrane permeability. Hydrazone-containing analogs (e.g., compound 8) exhibit higher nitrogen content (28.47% vs.

Synthetic Accessibility :

• Compound 8 and 9 were synthesized via condensation reactions with yields of 68–71%, suggesting that 3-Ethyl-7-methylindoline-2-one could be similarly accessible using alkylation or Friedel-Crafts strategies .

Biological Activity :

• While 3-Ethyl-7-methylindoline-2-one’s activity is undocumented, compound 8 demonstrated antimicrobial properties, implying that ethyl/methyl substituents might modulate target binding or metabolic stability .

Comparison with Indole Derivatives

Indole-based compounds (e.g., 7-Chloro-3-methyl-1H-indole-2-carboxylic acid, CAS 16381-48-9) share structural similarities but lack the saturated nitrogen ring.

Table 2: Indoline vs. Indole Derivatives

Property	3-Ethyl-7-methylindoline-2-one	7-Chloro-3-methyl-1H-indole-2-carboxylic acid
Core Structure	Saturated indoline	Aromatic indole
Functional Groups	Ketone (C2), Ethyl, Methyl	Carboxylic acid (C2), Chloro, Methyl
Polarity	Moderate (ketone + alkyl)	High (carboxylic acid + chloro)
Hypothesized Applications	Pharmaceutical intermediates	Agrochemicals, dyes

Key Differences:

• The carboxylic acid group in 7-Chloro-3-methyl-1H-indole-2-carboxylic acid enhances acidity (pKa ~4–5), whereas the ketone in 3-Ethyl-7-methylindoline-2-one is less acidic (pKa ~20) .